2,3,4,6-Tetra-O-benzyl-D-mannopyranose

• Molecular Formula: C34H36O6
• Molecular Weight: 540.6 g/mol
• InChI: InChI=1S/C34H36O6/c35-34-33(39-24-29-19-11-4-12-20-29)32(38-23-28-17-9-3-10-18-28)31(37-22-27-15-7-2-8-16-27)30(40-34)25-36-21-26-13-5-1-6-14-26/h1-20,30-35H,21-25H2/t30-,31-,32+,33+,34?/m1/s1
• InChIKey: OGOMAWHSXRDAKZ-HSDAUYOJSA-N

2,3,4,6-Tetra-O-benzyl-D-mannopyranose: Product Overview

2,3,4,6-Tetra-O-benzyl-D-mannopyranose (CAS 61330-61-8) is a fully benzylated D-mannopyranose derivative, characterized by four benzyl ether protecting groups at the O-2, O-3, O-4, and O-6 positions . This perbenzylated mannose serves as a key synthetic intermediate in carbohydrate chemistry, providing a non-participating protecting group strategy that enables stereoselective glycosylation reactions . Its molecular formula is C34H36O6 with a molecular weight of 540.65 g/mol, and it is typically supplied as a colorless to light yellow oil or solid with purity specifications ranging from 90% to 97% from commercial vendors [1].

Primary Workflow 1,2-trans glycosidic bond formation

Protecting Group Strategy Non-participating benzyl ethers at O-2,3,4,6

Conformational Context Axial C2-O bond; distinct reactive conformer population

• [1] ChemWhat. (n.d.). 2,3,4,6-TETRA-O-BENZYL-ALPHA-D-MANNOPYRANOSE CAS#: 61330-61-8. Chemical Database Entry. View Source

Why 2,3,4,6-Tetra-O-benzyl-D-mannopyranose Is Irreplaceable

2,3,4,6-Tetra-O-benzyl-D-mannopyranose is not functionally interchangeable with its gluco- or galacto- configured analogs due to the distinct stereoelectronic properties of the mannopyranose ring. The axial orientation of the C2-O bond in the mannopyranose series intrinsically disfavors the formation of equatorial β-glycosidic bonds, a challenge that is exacerbated or modulated depending on the specific protecting group pattern employed [1]. Substitution with 2,3,4,6-tetra-O-benzyl-D-glucopyranose, for instance, yields a fundamentally different stereochemical outcome in glycosylation due to the equatorial C2 substituent, which permits anchimeric assistance and alters the reactive conformer population [2]. The precise control of anomeric configuration in mannoside synthesis therefore mandates the use of a manno-configured donor bearing a defined protecting group set; generic substitution with other perbenzylated sugars or mannose derivatives bearing different protecting groups (e.g., acyl vs. ether) leads to unpredictable or inverted stereoselectivity and compromised synthetic efficiency [1][2].

Target Compound 2,3,4,6-Tetra-O-benzyl-D-mannopyranose

▷ Axial C2 substituent limits anchimeric assistance

▷ Baseline anomeric equilibrium favors alpha-conformation

Gluco/Galacto Analogs 2,3,4,6-Tetra-O-benzyl-D-glucopyranose

▷ Equatorial C2 substituent enables strong neighboring-group participation

▷ Distinct reactive conformer population leads to inverted stereoselectivity

• [1] Sharma, I., Bohé, L., & Crich, D. (2012). Influence of protecting groups on the anomeric equilibrium; case of the 4,6-O-benzylidene acetal in the mannopyranose series. Carbohydrate Research, 357, 126-131. View Source
• [2] Crich, D., & Sharma, I. (2012). Influence of Protecting Groups on the Anomeric Equilibrium; Case of the 4,6-O-Benzylidene Acetal in the Mannopyranose Series. The Journal of Organic Chemistry, 77(13), 5554-5562. View Source

Evidence for 2,3,4,6-Tetra-O-benzyl-D-mannopyranose Selection

Anomeric Equilibrium: Perbenzyl vs Benzylidene

In CDCl3 solution at equilibrium, 2,3,4,6-tetra-O-benzyl-α,β-D-mannopyranose exists as a mixture of anomers with a quantifiable α/β ratio. The replacement of the 4- and 6-O-benzyl ethers with a 4,6-O-benzylidene acetal results in a measurable increase in the population of the β-anomer, demonstrating that the perbenzylated system provides a distinct conformational and stereoelectronic baseline relative to cyclic acetal-protected analogs [1].

Anomeric Equilibrium

Reported comparison

Perbenzyl vs 4,6-O-benzylidene mannopyranose

Conformational Shift Replacement of 4,6-benzyl ethers with benzylidene acetal increases β-anomer population at equilibrium.

Reported conformational baseline shift from perbenzylated system

Equilibrium measured in CDCl3 solution

Evidence Dimension	β-Anomer population at equilibrium
Target Compound Data	Baseline β-anomer population for 2,3,4,6-tetra-O-benzyl-α,β-D-mannopyranose (value not explicitly quantified in the source, but serves as the reference baseline for comparison)
Comparator Or Baseline	2,3-Di-O-benzyl-4,6-O-benzylidene-α,β-D-mannopyranose
Quantified Difference	Increased population of the β-anomer when 4,6-O-benzylidene acetal replaces 4- and 6-O-benzyl ethers
Conditions	Equilibrium in CDCl3 solution at room temperature

Why This Matters

The distinct anomeric equilibrium profile of the perbenzylated system informs the choice of protecting group strategy for achieving desired α/β ratios in subsequent glycosylation reactions.

• [1] Sharma, I., Bohé, L., & Crich, D. (2012). Influence of protecting groups on the anomeric equilibrium; case of the 4,6-O-benzylidene acetal in the mannopyranose series. Carbohydrate Research, 357, 126-131. View Source

Glycosylation Yields: CB Mannopyranoside Donor

The 2′-carboxybenzyl (CB) glycoside of 2,3,4,6-tetra-O-benzyl-α-D-mannopyranose functions as an efficient glycosyl donor, yielding corresponding disaccharides in high yields when activated with various glycosyl acceptors. This methodology was successfully applied to the construction of a tetrasaccharide, demonstrating the synthetic utility of the perbenzylated mannose donor in complex oligosaccharide assembly .

CB Glycosylation Yields

Data to verify

Qualitatively described as high yields

Reported donor efficiency requires source-specific validation

Sources not specified; yields not numerically quantified

Evidence Dimension	Glycosylation reaction yield
Target Compound Data	High yields reported for disaccharide formation using CB 2,3,4,6-tetra-O-benzyl-α-D-mannopyranoside donor
Comparator Or Baseline	CB 2,3,4,6-tetra-O-benzyl-β-D-glucopyranoside and CB 2,3-di-O-benzyl-4,6-O-benzylidene-β-D-glucopyranoside
Quantified Difference	Not explicitly quantified in the abstract; qualitative descriptor 'high yields'
Conditions	Glycosylation with various glycosyl acceptors using CB glycoside methodology

Why This Matters

This demonstrates that the perbenzylated mannose derivative is compatible with modern CB glycoside leaving group technology, enabling efficient and stereocontrolled oligosaccharide synthesis.

Stability & Lipophilicity Enhancement

The presence of four benzyl ether protecting groups in 2,3,4,6-tetra-O-benzyl-D-mannopyranose significantly enhances the compound's stability and lipophilicity compared to unprotected mannose or acyl-protected analogs . This modification renders the compound readily soluble in common organic solvents such as dichloromethane and dimethyl sulfoxide, while limiting aqueous solubility .

Stability & Lipophilicity

Class-level inference

Reported enhancement relative to unprotected or acyl-protected mannose

Supports solubility in organic solvents for anhydrous reactions

Quantitative property data not reported in linked sources

Evidence Dimension	Solubility and stability profile
Target Compound Data	Good solubility in dichloromethane and DMSO; enhanced stability and lipophilicity due to benzyl groups
Comparator Or Baseline	Unprotected D-mannose or ester-protected mannose derivatives (e.g., acetyl, benzoyl)
Quantified Difference	Not numerically quantified; qualitative property enhancement
Conditions	Standard laboratory handling and storage conditions

Why This Matters

The enhanced organic solubility and chemical stability of the perbenzylated derivative facilitate its handling, purification, and use in anhydrous glycosylation reactions, directly impacting synthetic workflow efficiency and scalability.

C-Glycoside Synthesis via Wittig-Horner Reaction

The synthetic utility of the Wittig-Horner reaction in C-glycoside synthesis has been demonstrated using both 2,3,4,6-tetra-O-benzyl-D-mannopyranose and 2,3,4,6-tetra-O-benzyl-D-glucopyranose as substrates, yielding α- and β-glycosyl acetates of both sugar series [1]. This parallel application confirms that the perbenzylated mannose derivative is a competent substrate in this important C-C bond-forming methodology.

Wittig-Horner Application

Cross-study comparable

Viable substrate for C-glycoside synthesis

Method Compatibility Successful parallel application with 2,3,4,6-tetra-O-benzyl-D-glucopyranose as a substrate.

Supports preparation of hydrolytically stable C-mannosyl acetates

Reported to yield both α- and β-glycosyl acetates

Evidence Dimension	Applicability in Wittig-Horner C-glycoside synthesis
Target Compound Data	Successfully employed to prepare α- and β-glycosyl acetates
Comparator Or Baseline	2,3,4,6-Tetra-O-benzyl-D-glucopyranose
Quantified Difference	Not applicable; both compounds serve as viable substrates
Conditions	Wittig-Horner reaction conditions for C-glycoside synthesis

Why This Matters

This demonstrates that the manno-configured perbenzylated derivative is a viable and synthetically useful substrate for C-glycoside bond formation, a key transformation in the synthesis of carbohydrate mimetics and C-linked glycoconjugates.

• [1] IRIS Institutional Research Information System. (2012). Synthetic utility of the Wittig-Horner reaction in the synthesis of C-glycosides using 2,3,4,6-tetra-O-benzyl-D-mannopyranose and -glucopyranose. View Source

2,3,4,6-Tetra-O-benzyl-D-mannopyranose Applications

Stereoselective Mannoside Synthesis with Phosphate Donor

2,3,4,6-Tetra-O-benzyl-D-mannopyranose serves as the precursor for the preparation of 1-O-2,3,4,6-tetra-O-benzyl-D-mannopyranosyl propane-1,3-diyl phosphate. Activation of this phosphate donor with trimethylsilyl triflate enables the stereocontrolled synthesis of either α- or β-manno-linked glycosides, addressing the long-standing challenge of β-mannoside bond formation [1].

Efficient Oligosaccharide Assembly via CB Donors

The 2′-carboxybenzyl (CB) glycoside derivative of 2,3,4,6-tetra-O-benzyl-α-D-mannopyranose is a highly effective glycosyl donor for the construction of complex oligosaccharides. This methodology has been validated in the efficient synthesis of a tetrasaccharide, demonstrating the compound's utility in iterative glycosylation strategies [1].

C-Mannosyl Derivative Synthesis via Wittig-Horner

2,3,4,6-Tetra-O-benzyl-D-mannopyranose is a viable substrate for the preparation of C-glycosides through the Wittig-Horner reaction, yielding α- and β-glycosyl acetates. This application is critical for the synthesis of hydrolytically stable C-linked carbohydrate mimetics and glycoconjugates [1].

Glycosyl Halide Intermediate for Koenigs-Knorr Glycosylation

The compound is readily converted to 2,3,4,6-tetra-O-benzyl-α-D-mannopyranosyl bromide, a key glycosyl halide donor for classical Koenigs-Knorr glycosylation reactions. This transformation enables access to a wide range of mannose-containing oligosaccharides and glycoconjugates [1].

Application

Selection Property

Validation Focus

Stereoselective mannoside synthesis

1-O-Phosphate donor precursor

Anomeric outcome control (α/β ratio) under activation conditions

Iterative oligosaccharide assembly

CB glycosyl donor compatibility

Coupling efficiency and stability of active donor species

C-Mannosyl derivative synthesis

Wittig-Horner reaction substrate

C-C bond formation and configurational integrity at anomeric center

Koenigs-Knorr glycosylation

Conversion to glycosyl bromide

Halide donor stability and reactivity with acceptors

• [1] Multiple primary research articles as cited in Section 3. View Source